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Compound Name:
4-(Fmoc-amino)-1-methyl-1H-

Imidazole-2-carboxylic Acid

Cat. No.: B558813 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Imidazole carboxylic acids represent a versatile scaffold in medicinal chemistry, forming the

core of numerous therapeutic agents across a wide range of disease areas. Their unique

structural and electronic properties allow for diverse interactions with biological targets, leading

to potent and selective modulators of enzymes and receptors. This document provides detailed

application notes and protocols for several key therapeutic applications of imidazole carboxylic

acid derivatives, including their use as angiotensin II receptor antagonists, metallo-β-lactamase

inhibitors, antiplatelet agents, and anti-HIV agents.

Angiotensin II Receptor Antagonists for
Hypertension
Imidazole-5-carboxylic acid derivatives are potent and selective antagonists of the angiotensin

II type 1 (AT1) receptor, a key component of the Renin-Angiotensin System (RAS).[1] By

blocking the action of angiotensin II, these compounds effectively lower blood pressure, making

them valuable therapeutics for the treatment of hypertension. A prominent example is

Olmesartan Medoxomil, which features an imidazole-5-carboxylic acid core.
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Signaling Pathway: The Renin-Angiotensin System
(RAS)
The RAS is a hormonal cascade that regulates blood pressure and fluid balance. Angiotensin

II, the primary effector of this system, binds to the AT1 receptor, a G protein-coupled receptor

(GPCR). This binding event activates the Gq/11 protein, which in turn stimulates phospholipase

C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium,

while DAG activates protein kinase C (PKC), leading to vasoconstriction and increased blood

pressure. Imidazole-5-carboxylic acid-based antagonists competitively block the binding of

angiotensin II to the AT1 receptor, thereby inhibiting this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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